Cas no 2097893-85-9 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(3-methylidenepiperidin-1-yl)ethan-1-one)

• Product Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(3-methylidenepiperidin-1-yl)ethan-1-one
• CAS No: 2097893-85-9
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6082130
• PubChem ID: 126853039
• Update Time: 2025-07-02

2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(3-methylidenepiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(3-methylidenepiperidin-1-yl)ethan-1-one
• Ethanone, 2-(3,5-dimethyl-4-isoxazolyl)-1-(3-methylene-1-piperidinyl)-
• F6540-1000
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(3-methylidenepiperidin-1-yl)ethanone
• 2097893-85-9
• AKOS032466453

• Inchi： 1S/C13H18N2O2/c1-9-5-4-6-15(8-9)13(16)7-12-10(2)14-17-11(12)3/h1,4-8H2,2-3H3
• InChI Key： ZDFXDYKIJNMOBH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC(=C)C1)CC1=C(C)ON=C1C

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 420.3±45.0 °C(Predicted)
• pka: -0.81±0.20(Predicted)

Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(3-methylidenepiperidin-1-yl)ethan-1-one

Comprehensive Analysis of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(3-methylidenepiperidin-1-yl)ethan-1-one (CAS No. 2097893-85-9)

The compound 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(3-methylidenepiperidin-1-yl)ethan-1-one (CAS No. 2097893-85-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. With the increasing demand for novel bioactive molecules, this compound stands out as a promising candidate for drug discovery and development. Its molecular framework combines a 3,5-dimethyl-1,2-oxazole moiety with a 3-methylidenepiperidine group, offering a versatile scaffold for further chemical modifications.

Researchers and pharmaceutical companies are actively exploring the synthetic pathways and biological activities of this compound. The presence of the oxazole ring and piperidine derivative in its structure suggests potential interactions with various biological targets, making it a subject of interest in medicinal chemistry. Recent studies have highlighted its relevance in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in healthcare innovation.

One of the key advantages of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(3-methylidenepiperidin-1-yl)ethan-1-one is its structural diversity, which allows for the design of derivatives with enhanced pharmacological profiles. The methylidene group in the piperidine ring provides a reactive site for further functionalization, enabling the development of targeted therapies. This adaptability is particularly valuable in the context of personalized medicine, where tailored treatments are becoming increasingly important.

In the realm of organic synthesis, this compound serves as a valuable intermediate for constructing more complex molecules. Its heterocyclic components are frequently encountered in bioactive compounds, underscoring its utility in drug design. The growing interest in small-molecule therapeutics has further amplified the significance of such intermediates, as they offer a cost-effective and scalable approach to drug development.

From an analytical chemistry perspective, the characterization of CAS No. 2097893-85-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for ensuring reproducible results in biological assays. The compound's physicochemical properties, including solubility and stability, are also under investigation to optimize its formulation for potential therapeutic use.

The rise of computational chemistry and AI-driven drug discovery has further propelled research on this compound. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses are being employed to predict its interactions with biological targets. These approaches not only accelerate the discovery process but also reduce the reliance on traditional trial-and-error methods, aligning with the industry's shift toward data-driven research.

Another area of interest is the compound's potential role in green chemistry. As the pharmaceutical industry seeks sustainable alternatives, the synthesis of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(3-methylidenepiperidin-1-yl)ethan-1-one using eco-friendly catalysts and solvent-free conditions is being explored. This aligns with global efforts to minimize environmental impact while maintaining high yields and efficiency.

In conclusion, 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(3-methylidenepiperidin-1-yl)ethan-1-one (CAS No. 2097893-85-9) represents a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and computational chemistry. Its unique structural features and adaptability make it a valuable asset in the quest for innovative therapies and sustainable chemical processes. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.